Cas no 1466773-57-8 (2-Cyclopropyl-2-ethoxypropan-1-amine)

• Product Name: 2-Cyclopropyl-2-ethoxypropan-1-amine
• CAS No: 1466773-57-8
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 5698681
• PubChem ID: 66070922
• Update Time: 2025-05-25

2-Cyclopropyl-2-ethoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• CS-0278967
• 1466773-57-8
• 2-cyclopropyl-2-ethoxypropan-1-amine
• AKOS015413627
• EN300-1294054
• Cyclopropaneethanamine, β-ethoxy-β-methyl-
• 2-Cyclopropyl-2-ethoxypropan-1-amine

• Inchi： 1S/C8H17NO/c1-3-10-8(2,6-9)7-4-5-7/h7H,3-6,9H2,1-2H3
• InChI Key： ODHJILXQXYACKM-UHFFFAOYSA-N
• SMILES： O(CC)C(C)(CN)C1CC1

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 0.980±0.06 g/cm3(Predicted)
• Boiling Point: 196.6±13.0 °C(Predicted)
• pka: 8.88±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-Cyclopropyl-2-ethoxypropan-1-amine

Professional Introduction to 2-Cyclopropyl-2-ethoxypropan-1-amine (CAS No. 1466773-57-8)

2-Cyclopropyl-2-ethoxypropan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1466773-57-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclopropyl group and an ethoxy substituent on the amine-bearing carbon, exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and molecular medicine.

The structural motif of 2-cyclopropyl-2-ethoxypropan-1-amine is characterized by its branched aliphatic backbone, which incorporates both cyclopropyl and ethoxy functional groups. The cyclopropyl ring, known for its rigidity and electronic properties, can influence the conformational flexibility and binding affinity of the molecule when interacting with biological targets. Meanwhile, the ethoxy group introduces a polar moiety that may enhance solubility and metabolic stability, making it a valuable feature in medicinal chemistry.

In recent years, there has been growing interest in the development of novel scaffolds that combine structural diversity with functional efficacy. The presence of both cyclopropyl and ethoxy groups in 2-cyclopropyl-2-ethoxypropan-1-amine positions it as a promising candidate for further exploration in this domain. Research has demonstrated that such structural features can contribute to the optimization of pharmacokinetic profiles, including absorption, distribution, metabolism, and excretion (ADME) properties.

One of the most compelling aspects of 1466773-57-8 is its potential utility as an intermediate in the synthesis of biologically active compounds. The amine functionality provides a reactive site for further derivatization, allowing chemists to explore a wide range of modifications. These modifications can be tailored to enhance specific pharmacological properties, such as receptor binding affinity or enzyme inhibition activity. The cyclopropyl ring, being relatively stable under various chemical conditions, ensures that the core structure remains intact during synthetic transformations.

The ethoxy group also plays a crucial role in modulating the electronic environment of the molecule. Its presence can influence hydrogen bonding interactions and hydrophobicity, which are critical factors in determining molecular recognition processes. This dual functionality makes 2-cyclopropyl-2-ethoxypropan-1-amine an attractive building block for designing molecules with enhanced target specificity.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like CAS No. 1466773-57-8. Molecular modeling techniques have been employed to predict binding affinities and identify potential drug candidates with high precision. These studies have highlighted the structural advantages of incorporating cyclopropyl and ethoxy moieties into pharmacophores, suggesting their importance in achieving optimal drug-like properties.

In addition to its synthetic utility, 1466773-57-8 has shown promise in preclinical studies aimed at evaluating its biological activity. Initial research suggests that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to therapeutic intervention. While further studies are needed to fully elucidate its pharmacological profile, these preliminary findings underscore its potential as a lead compound for drug development.

The synthesis of complex molecules often requires innovative synthetic strategies to overcome challenges posed by multiple functional groups and stereocenters. The preparation of 2-cyclopropyl-2-ethoxypropan-1-amine exemplifies such challenges but also demonstrates the ingenuity required to access structurally unique entities. Advances in synthetic methodologies have made it possible to construct these molecules with increasing efficiency and scalability, paving the way for their widespread application in medicinal chemistry.

The role of computational tools in guiding synthetic design cannot be overstated. By integrating experimental data with theoretical predictions, researchers can optimize synthetic routes and predict outcomes with greater confidence. This synergy between experimental chemistry and computational modeling has been instrumental in advancing projects involving complex molecules like CAS No. 1466773-57-8.

The future prospects for 1466773-57-8 are promising, given its unique structural features and potential applications in drug discovery. As research continues to uncover new biological targets and therapeutic opportunities, compounds like this will remain at the forefront of pharmaceutical innovation. The combination of cyclopropyl and ethoxy functionalities offers a rich scaffold for exploration, ensuring that it will continue to be a subject of interest for years to come.